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Molecular Composition and Isotopic Labeling
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Compound of Interest

Compound Name: L-Leucine-13C6,15N
Cat. No.: B3324991
Get Quote
. J

Standard L-Leucine has a molecular formula of CeH13NO2.[1][2][3] The isotopically labeled
variant, L-Leucine-13Cs,1°N, is specifically synthesized to contain heavy isotopes of carbon and

nitrogen. In this molecule:

¢ All six carbon atoms are the Carbon-13 (*3C) isotope.

e The single nitrogen atom is the Nitrogen-15 (*°N) isotope.

» Hydrogen and oxygen atoms are presumed to be of their natural isotopic abundance.
Therefore, the molecular formula for this labeled compound is (33C)sH13(*>N)Ox.

Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic masses of all constituent atoms in
the molecule. The calculation requires the precise atomic mass of each specific isotope.

Table 1: Atomic Masses of Constituent Isotopes
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Element Isotope Atomic Mass (amu)
Carbon 13C 13.003355[4][5]
Hydrogen H 1.008

Nitrogen 15N 15.000109

Oxygen 160 15.999

Table 2: Molecular Weight Calculation for L-Leucine-13Ce,1°N

Number of Atomic Mass Total Mass
Element Isotope

Atoms (amu) (amu)
Carbon 13C 6 13.003355 78.02013
Hydrogen H 13 1.008 13.104
Nitrogen 15N 1 15.000109 15.000109
Oxygen 160 2 15.999 31.998
Total 22 138.122239

The calculated molecular weight of L-Leucine-13Cs,*N is 138.12 g/mol .

Experimental Protocols
The determination of the molecular weight of isotopically labeled compounds is typically
confirmed using high-resolution mass spectrometry (HRMS).

Protocol: Mass Spectrometry Analysis

e Sample Preparation: A dilute solution of L-Leucine-13Ce,*°N is prepared in a suitable solvent,
such as a mixture of water and acetonitrile with a small amount of formic acid to promote
ionization.

 Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-
Flight (TOF) instrument, is used.
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« lonization: Electrospray ionization (ESI) in positive ion mode is commonly employed to
generate the protonated molecular ion, [M+H]*.

e Mass Analysis: The instrument is calibrated using a known standard. The sample is then
introduced, and the mass-to-charge ratio (m/z) of the ions is measured with high precision.

» Data Interpretation: The expected m/z for the [M+H]* ion of L-Leucine-13Cs,2>N would be
approximately 139.1295 (138.1222 + 1.0073 for the added proton). The observed mass is
compared to the theoretical mass to confirm the identity and isotopic purity of the compound.

Visualization of Elemental Composition

The following diagram illustrates the elemental makeup of the L-Leucine-3Ce,*>N molecule.

L-Leucine-13Ce¢,°N (MW: 138.12 g/mol)

Carbon (:3C) Hydrogen Nitrogen (*°N) Oxygen
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Click to download full resolution via product page

Caption: Elemental composition of L-Leucine-13Ce,2>N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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